Cas no 58016-87-8 ((6R-trans)-7-Amino-8-oxo-3-(1H-tetrazol-5-ylthio)methyl-5-thia-1-azabicyclo4.2.0oct-2-ene-2-carboxylic Acid)
58016-87-8 structure
Product Name:(6R-trans)-7-Amino-8-oxo-3-(1H-tetrazol-5-ylthio)methyl-5-thia-1-azabicyclo4.2.0oct-2-ene-2-carboxylic Acid
CAS No:58016-87-8
MF:C9H10N6O3S2
MW:314.344097614288
CID:1064358
PubChem ID:124461697
Update Time:2025-04-20
(6R-trans)-7-Amino-8-oxo-3-(1H-tetrazol-5-ylthio)methyl-5-thia-1-azabicyclo4.2.0oct-2-ene-2-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- (6R-trans)-7-Amino-8-oxo-3-[(1H-tetrazol-5-ylthio)methyl]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic Acid
- 3-[(tetrazol-5-ylthio)methyl]-7-amino-8-oxo-5-thia-1-azabicyclo-[4.2.0]oct-2-ene-2-carboxylic acid
- (6R-trans)-7-Amino-8-oxo-3-[(1H-tetrazol-5-ylthio)methyl]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carb
- (6R,7R)-7-amino-8-oxo-3-(2H-tetrazol-5-ylsulfanylmethyl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- 58016-87-8
- DB-290061
- BP Cefoperazone Sodium Impurity D; Cefoperazone EP Impurity D
- (6R-trans)-7-Amino-8-oxo-3-(1H-tetrazol-5-ylthio)methyl-5-thia-1-azabicyclo4.2.0oct-2-ene-2-carboxylic Acid
-
- Inchi: 1S/C9H10N6O3S2/c10-4-6(16)15-5(8(17)18)3(1-19-7(4)15)2-20-9-11-13-14-12-9/h4,7H,1-2,10H2,(H,17,18)(H,11,12,13,14)/t4-,7-/m1/s1
- InChI Key: LRGZZONZUPMKGF-CLZZGJSISA-N
- SMILES: S1CC(CSC2N=NNN=2)=C(C(=O)O)N2C([C@H]([C@@H]12)N)=O
Computed Properties
- Exact Mass: 314.02600
- Monoisotopic Mass: 314.02558055g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 486
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.7
- Topological Polar Surface Area: 189Ų
Experimental Properties
- PSA: 188.69000
- LogP: -0.48890
(6R-trans)-7-Amino-8-oxo-3-(1H-tetrazol-5-ylthio)methyl-5-thia-1-azabicyclo4.2.0oct-2-ene-2-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A618830-2.5mg |
(6R-trans)-7-Amino-8-oxo-3-[(1H-tetrazol-5-ylthio)methyl]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic Acid |
58016-87-8 | 2.5mg |
$ 184.00 | 2023-04-19 | ||
| TRC | A618830-25mg |
(6R-trans)-7-Amino-8-oxo-3-[(1H-tetrazol-5-ylthio)methyl]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic Acid |
58016-87-8 | 25mg |
$ 1453.00 | 2023-04-19 |
(6R-trans)-7-Amino-8-oxo-3-(1H-tetrazol-5-ylthio)methyl-5-thia-1-azabicyclo4.2.0oct-2-ene-2-carboxylic Acid Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
58016-87-8 ((6R-trans)-7-Amino-8-oxo-3-(1H-tetrazol-5-ylthio)methyl-5-thia-1-azabicyclo4.2.0oct-2-ene-2-carboxylic Acid) Related Products
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